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Compound of Interest

Compound Name: Linalyl formate

Cat. No.: B094168

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Linalyl formate, offering procedural, step-by-step guidance to build a foundation of
trust and safety in your laboratory operations.

Essential Safety Information at a Glance

Linalyl formate is a combustible liquid that can cause skin and eye irritation.[1][2][3] It is
crucial to use this chemical in a well-ventilated area and take appropriate precautions to avoid
contact.[4][5]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Linalyl formate.
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Situation

Required PPE

Details

Routine Handling

Eye Protection, Hand

Protection, Lab Coat

Wear safety glasses with side-
shields or goggles.[6]
Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber) are required.[7] A
standard lab coat should be

worn.

Spill or Accidental Release

Enhanced Eye Protection,
Hand Protection, Protective
Clothing, Respiratory

Protection (if necessary)

Chemical safety goggles are
essential. Wear chemical-
resistant gloves and protective
clothing to prevent skin
contact.[5] If the spill is large or
in a poorly ventilated area, a
respirator with an appropriate

filter may be necessary.[7]

Fire Emergency

Self-Contained Breathing
Apparatus (SCBA)

Firefighters should wear self-

contained breathing apparatus.

[2]4](6]

Physical and Chemical Properties

Understanding the properties of Linalyl formate is key to its safe handling.

Property

Value

Molecular Formula

C11H1802[1]

Molecular Weight 182.26 g/mol [1][6]

Appearance Colorless to pale yellow liquid[1]

Boiling Point 100-103 °C[1]

Flash Point 86 °C (186.8 °F)[1][3]

Solubility Insoluble in water; Soluble in alcohols and

oils[1]
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Standard Operating Procedure: Handling Linalyl
Formate

This section provides a step-by-step protocol for the safe handling of Linalyl formate during a
typical laboratory procedure.

Objective: To safely dispense and use Linalyl formate in a chemical reaction.
Materials:
e Linalyl formate
o Appropriate solvents and reagents
e Glassware
 Stir plate and stir bar
e Fume hood
o Personal Protective Equipment (see table above)
e Spill kit
Procedure:
» Preparation:
o Ensure the work area is clean and free of clutter.

o Verify that a currently inspected fire extinguisher and a safety shower/eyewash station are
accessible.

o Don all required PPE: safety goggles, chemical-resistant gloves, and a lab coat.
» Dispensing:

o Conduct all work within a certified chemical fume hood.[5]
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o Carefully open the Linalyl formate container, avoiding splashes.

o Use a clean, dry pipette or syringe to transfer the desired amount of Linalyl formate to
the reaction vessel.

o Securely close the Linalyl formate container immediately after dispensing.

e Reaction:

o Slowly add the Linalyl formate to the reaction mixture, monitoring for any signs of an
exothermic reaction.

o Maintain constant stirring and temperature control as required by the specific experimental
protocol.

e Work-Up and Storage:

o Upon completion of the reaction, quench the reaction mixture according to the established
protocol.

o Store any unused Linalyl formate in its original, tightly sealed container in a cool, dry, and
well-ventilated area away from heat and ignition sources.[8][9]

e Decontamination and Disposal:
o Clean all glassware and equipment thoroughly after use.

o Dispose of all Linalyl formate waste, including contaminated materials, in a designated
hazardous waste container.[2][6] Follow all local, state, and federal regulations for
hazardous waste disposal.

Emergency Procedures
Linalyl Formate Spill Response Workflow

In the event of a spill, follow this workflow to ensure a safe and effective cleanup.
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Initial Response

Spill Occurs
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Y
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=
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Y

Decontaminate the Area

Y
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Y
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Y
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Caption: Workflow for responding to a Linalyl formate spill.
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First Aid Measures

A quick reference for first aid is provided below.

Exposure First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[2][4][6]

Remove contaminated clothing immediately.
Wash the affected area with soap and plenty of

Skin Contact S _
water. Consult a physician if irritation persists.[2]

[4][6]

Rinse cautiously with water for at least 15

minutes.[2][4] Remove contact lenses if present
Eye Contact ] o

and easy to do. Continue rinsing and consult a

physician.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[4][6]

PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate PPE
when working with Linalyl formate.
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Caption: Decision tree for selecting appropriate PPE for Linalyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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